3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide

• IUPAC Name: 3-bromo-N-(1,3-dioxo-3a,4,7,7a-tetrahydro-4,7-epoxyisoindol-2-yl)benzamide
• InChI: InChI=1S/C15H11BrN2O4/c16-8-3-1-2-7(6-8)13(19)17-18-14(20)11-9-4-5-10(22-9)12(11)15(18)21/h1-6,9-12H,(H,17,19)
• InChI Key: DFFFLZKFJSSEMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NN2C(=O)C3C4C=CC(C3C2=O)O4
• Molecular Formula: C15H11BrN2O4
• Molecular Weight: 363.16 g/mol

Description

3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential use in medicinal chemistry. The compound is a derivative of the natural product, staurosporine, which has been shown to have anti-cancer and anti-microbial properties. In

Mechanism of Action

The mechanism of action of 3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in cell signaling pathways. This leads to the inhibition of cell growth and proliferation, making it a promising candidate for anti-cancer therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide have been studied in vitro and in animal models. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and have neuroprotective effects. However, further studies are needed to fully understand the effects of the compound on the human body.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide in lab experiments include its accessibility and potential for use in medicinal chemistry. However, the compound has limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide. One area of research is the development of more efficient synthesis methods to improve the yield and reduce the number of steps required. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of the compound. Finally, the potential use of the compound in medicinal chemistry for the treatment of cancer, microbial infections, and neurological disorders should be further investigated.
In conclusion, 3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential use in medicinal chemistry. The compound has been shown to have anti-cancer and anti-microbial properties and has potential for use in neurological disorders. Further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of the compound, as well as its potential use in medicinal chemistry.

Scientific Research Applications

3-bromo-N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzamide has been shown to have potential in the field of medicinal chemistry. It has been studied for its anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. The compound has also been investigated for its anti-microbial properties, as it has been shown to be effective against several bacterial strains. Additionally, it has been studied for its potential use in neurological disorders, as it has been shown to have neuroprotective effects.